Metronidazole β-D-Glucuronide
Metronidazole β-D-Glucuronide
Brand Name:
Vulcanchem
CAS No.:
100495-98-5
VCID:
VC0029593
InChI:
InChI=1S/C12H17N3O9/c1-5-13-4-6(15(21)22)14(5)2-3-23-12-9(18)7(16)8(17)10(24-12)11(19)20/h4,7-10,12,16-18H,2-3H2,1H3,(H,19,20)/t7-,8-,9+,10-,12+/m1/s1
SMILES:
CC1=NC=C(N1CCOC2C(C(C(C(O2)C(=O)O)O)O)O)[N+](=O)[O-]
Molecular Formula:
C₁₂H₁₇N₃O₉
Molecular Weight:
347.28 g/mol
Metronidazole β-D-Glucuronide
CAS No.: 100495-98-5
Reference Standards
VCID: VC0029593
Molecular Formula: C₁₂H₁₇N₃O₉
Molecular Weight: 347.28 g/mol
| CAS No. | 100495-98-5 |
|---|---|
| Product Name | Metronidazole β-D-Glucuronide |
| Molecular Formula | C₁₂H₁₇N₃O₉ |
| Molecular Weight | 347.28 g/mol |
| IUPAC Name | (2R,3R,4R,5S,6S)-3,4,5-trihydroxy-6-[2-(2-methyl-5-nitroimidazol-1-yl)ethoxy]oxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C12H17N3O9/c1-5-13-4-6(15(21)22)14(5)2-3-23-12-9(18)7(16)8(17)10(24-12)11(19)20/h4,7-10,12,16-18H,2-3H2,1H3,(H,19,20)/t7-,8-,9+,10-,12+/m1/s1 |
| Standard InChIKey | KOVNZSSTXZPVCG-GPTQDWHKSA-N |
| Isomeric SMILES | CC1=NC=C(N1CCO[C@@H]2[C@H]([C@@H]([C@H]([C@@H](O2)C(=O)O)O)O)O)[N+](=O)[O-] |
| SMILES | CC1=NC=C(N1CCOC2C(C(C(C(O2)C(=O)O)O)O)O)[N+](=O)[O-] |
| Canonical SMILES | CC1=NC=C(N1CCOC2C(C(C(C(O2)C(=O)O)O)O)O)[N+](=O)[O-] |
| Synonyms | 2-(2-Methyl-5-nitro-1H-imidazol-1-yl)ethyl β-D-Glucopyranosiduronic Acid; |
| PubChem Compound | 9974956 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume